Cas no 1540416-12-3 (1-(3-chloro-4-methylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(3-chloro-4-methylphenyl)-2-methylpropan-2-amine
• CAS No: 1540416-12-3
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 6238045
• PubChem ID: 83699416
• Update Time: 2025-08-05

1-(3-chloro-4-methylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-2-methylpropan-2-amine
• 1540416-12-3
• EN300-1986299
• SCHEMBL13599422

• Inchi： 1S/C11H16ClN/c1-8-4-5-9(6-10(8)12)7-11(2,3)13/h4-6H,7,13H2,1-3H3
• InChI Key： IMMYQOYVASTLQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)CC(C)(C)N

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-4-methylphenyl)-2-methylpropan-2-amine

Compound CAS No. 1540416-12-3: 1-(3-Chloro-4-Methylphenyl)-2-Methylpropan-2-Amine

The compound with CAS No. 1540416-12-3, known as 1-(3-chloro-4-methylphenyl)-2-methylpropan-2-amine, is a fascinating organic molecule that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary amines, characterized by its unique structure that combines an aromatic ring with a substituted amine group. The long-tail keyword for this compound, 1-(3-chloro-4-methylphenyl)-2-methylpropan-2-amine, highlights its structural features, including the chloro and methyl substituents on the phenyl ring and the isopropyl group attached to the nitrogen atom.

Recent studies have explored the potential of this compound in drug discovery and material science. Its structure makes it a promising candidate for use as a building block in synthesizing more complex molecules with tailored properties. For instance, researchers have investigated its role in creating bioactive compounds that could target specific receptors or enzymes, potentially leading to novel therapeutic agents. The chloro group on the phenyl ring contributes to the molecule's electronic properties, enhancing its reactivity in certain chemical reactions.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of an appropriate chloroarene with an amine derivative under controlled conditions. The methyl groups present in the molecule not only influence its stability but also play a role in modulating its solubility and bioavailability, making it suitable for applications in pharmaceuticals and agrochemicals.

The compound's stability under various conditions has been a subject of recent research. Studies have shown that it exhibits good thermal stability and resistance to oxidation, which are desirable traits for industrial applications. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and coordination chemistry.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research indicates that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in breaking it down into less complex compounds. This knowledge is essential for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 1-(3-chloro-4-methylphenyl)-2-methylpropan-2-amine (CAS No. 1540416-12-3) is a versatile compound with a wide range of potential applications. Its unique structure and favorable chemical properties make it a valuable asset in both academic research and industrial settings. As advancements in synthetic chemistry continue to unfold, this compound is likely to find even more innovative uses in the near future.